Cas no 500712-37-8 (Furo[2,3-d]pyrimidine, 6-(4-bromophenyl)-4-chloro-5-phenyl-)

Furo[2,3-d]pyrimidine, 6-(4-bromophenyl)-4-chloro-5-phenyl- structure
500712-37-8 structure
Product Name:Furo[2,3-d]pyrimidine, 6-(4-bromophenyl)-4-chloro-5-phenyl-
CAS No:500712-37-8
MF:C18H10BrClN2O
MW:385.641802310944
CID:1550177
PubChem ID:86211196
Update Time:2025-04-21

Furo[2,3-d]pyrimidine, 6-(4-bromophenyl)-4-chloro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-d]pyrimidine, 6-(4-bromophenyl)-4-chloro-5-phenyl-
    • YPFSJOQNFQDNIC-UHFFFAOYSA-N
    • DB-169295
    • 500712-37-8
    • SCHEMBL1787179
    • 6-(4-Bromophenyl)-4-chloro-5-phenylfuro[2,3-d]pyrimidine
    • Inchi: 1S/C18H10BrClN2O/c19-13-8-6-12(7-9-13)16-14(11-4-2-1-3-5-11)15-17(20)21-10-22-18(15)23-16/h1-10H
    • InChI Key: YPFSJOQNFQDNIC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C2=C(N=CN=C2O1)Cl

Computed Properties

  • Exact Mass: 383.9666
  • Monoisotopic Mass: 383.96650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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